3-(5-Cyano-2-fluorophenyl)-4-fluorobenzoic acid, 95%
Overview
Description
3-(5-Cyano-2-fluorophenyl)-4-fluorobenzoic acid (CFBA) is a synthetic compound with a wide range of applications in scientific research. It is used in a variety of laboratory experiments, including those involving organic synthesis, drug development, and biochemistry. This article will discuss the synthesis of CFBA, its scientific research applications, the mechanism of action, and its biochemical and physiological effects. Additionally, the advantages and limitations of using CFBA in lab experiments will be discussed, as well as potential future directions for research.
Scientific Research Applications
3-(5-Cyano-2-fluorophenyl)-4-fluorobenzoic acid, 95% has a wide range of applications in scientific research. It is used in organic synthesis for the preparation of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. It is also used in drug development for the synthesis of new drugs and for the characterization of drug metabolites. Additionally, 3-(5-Cyano-2-fluorophenyl)-4-fluorobenzoic acid, 95% is used in biochemistry to study enzyme kinetics, protein folding, and other biochemical processes.
Mechanism of Action
The mechanism of action of 3-(5-Cyano-2-fluorophenyl)-4-fluorobenzoic acid, 95% is not yet fully understood. It is thought to act as a fluorophore, which is a molecule that absorbs and emits light. This allows it to be used as a fluorescent probe in biochemical studies. Additionally, 3-(5-Cyano-2-fluorophenyl)-4-fluorobenzoic acid, 95% has been shown to interact with proteins and enzymes, suggesting it may have some biological activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(5-Cyano-2-fluorophenyl)-4-fluorobenzoic acid, 95% are not yet fully understood. It has been shown to interact with proteins and enzymes, suggesting it may have some biological activity. Additionally, 3-(5-Cyano-2-fluorophenyl)-4-fluorobenzoic acid, 95% has been shown to inhibit the growth of certain bacteria and fungi, suggesting it may have some antimicrobial activity. However, further research is needed to fully understand the biochemical and physiological effects of 3-(5-Cyano-2-fluorophenyl)-4-fluorobenzoic acid, 95%.
Advantages and Limitations for Lab Experiments
3-(5-Cyano-2-fluorophenyl)-4-fluorobenzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is stable in a variety of solvents. Additionally, it is relatively non-toxic and has a high degree of solubility in water. However, there are some limitations to using 3-(5-Cyano-2-fluorophenyl)-4-fluorobenzoic acid, 95% in laboratory experiments. It is not very soluble in organic solvents and can be difficult to purify. Additionally, it is not very stable in the presence of light and heat.
Future Directions
There are several potential future directions for research on 3-(5-Cyano-2-fluorophenyl)-4-fluorobenzoic acid, 95%. Further research is needed to fully understand its mechanism of action and biochemical and physiological effects. Additionally, research could be conducted to improve the synthesis of 3-(5-Cyano-2-fluorophenyl)-4-fluorobenzoic acid, 95% and to develop new methods for its purification. Finally, research could be conducted to explore the potential applications of 3-(5-Cyano-2-fluorophenyl)-4-fluorobenzoic acid, 95% in drug development and other areas of scientific research.
Synthesis Methods
3-(5-Cyano-2-fluorophenyl)-4-fluorobenzoic acid, 95% can be synthesized using a variety of methods, including a two-step synthesis involving the reaction of 5-cyano-2-fluorophenol and 4-fluorobenzoic acid. The reaction is carried out in an organic solvent such as dichloromethane at a temperature of 0°C. The reaction is then quenched with aqueous sodium hydroxide and the product is isolated via extraction with ethyl acetate. The 3-(5-Cyano-2-fluorophenyl)-4-fluorobenzoic acid, 95% can then be purified by recrystallization from a mixture of methanol and water.
properties
IUPAC Name |
3-(5-cyano-2-fluorophenyl)-4-fluorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H7F2NO2/c15-12-3-1-8(7-17)5-10(12)11-6-9(14(18)19)2-4-13(11)16/h1-6H,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MOYSEINWHPHIBR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C#N)C2=C(C=CC(=C2)C(=O)O)F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H7F2NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90689803 |
Source
|
| Record name | 5'-Cyano-2',6-difluoro[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90689803 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1262006-27-8 |
Source
|
| Record name | 5'-Cyano-2',6-difluoro[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90689803 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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